6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol
Overview
Description
6-(Propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol (THN) is a synthetic compound of interest due to its potential applications in scientific research. THN is a saturated cyclic alcohol, a type of organic compound found in a variety of natural products. THN is of particular interest due to its unique properties, which make it a promising candidate for use in many scientific applications.
Scientific Research Applications
6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol has a variety of potential applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. Additionally, 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol has been used in the synthesis of various polymers, such as polyurethanes, polyamides, and polyesters. It has also been used in the synthesis of dyes and pigments, as well as in the synthesis of fluorescent compounds.
Mechanism of Action
The mechanism of action of 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol is not well understood. However, it is known that the compound can be used as a catalyst in various reactions. It has been shown to accelerate the rate of a variety of reactions, including the formation of carbon-carbon bonds, the formation of carbon-heteroatom bonds, and the formation of carbon-oxygen bonds. Additionally, 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol has been shown to increase the solubility of a variety of compounds, making it useful for a variety of applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol are not well understood. However, it is known that the compound has a low toxicity and is not mutagenic. Additionally, 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol has been shown to have a variety of effects on enzymes, including inhibition of the activity of some enzymes and activation of the activity of others.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol in laboratory experiments include its low toxicity, its ability to catalyze a variety of reactions, and its ability to increase the solubility of a variety of compounds. The limitations of using 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol in laboratory experiments include its lack of specificity, its potential to interfere with other reactions, and its potential to react with other compounds.
Future Directions
For the use of 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol in scientific research include its potential use in the synthesis of new compounds, its potential use in the synthesis of new materials, its potential use in the synthesis of new pigments and dyes, its potential use in the synthesis of new polymers, and its potential use in the synthesis of new fluorescent compounds. Additionally, further research into the biochemical and physiological effects of 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol may lead to new applications for the compound.
Synthesis Methods
6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol can be synthesized using a variety of methods. The most common method involves the use of a Grignard reagent, which is a compound containing a magnesium-carbon bond. This reagent is reacted with an aldehyde or ketone to form the desired product. Other methods of synthesis include the use of a palladium catalyst, a Friedel-Crafts reaction, and a hydroboration-oxidation reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol involves a series of reactions starting from commercially available starting materials. The key steps include the formation of a tetrahydronaphthalene ring system, introduction of a hydroxyl group, and the addition of a propan-2-yl group.", "Starting Materials": [ "1,2,3,4-tetrahydronaphthalene", "2-bromo-1-propanol", "Sodium hydride (NaH)", "Diethyl ether", "Methanol", "Sodium borohydride (NaBH4)", "Acetic acid", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)" ], "Reaction": [ "Step 1: Formation of tetrahydronaphthalene ring system", "1,2,3,4-tetrahydronaphthalene is reacted with sodium hydride (NaH) in diethyl ether to form the tetrahydronaphthalene ring system.", "Step 2: Introduction of hydroxyl group", "The tetrahydronaphthalene ring system is reacted with 2-bromo-1-propanol in the presence of sodium hydride (NaH) in methanol to introduce a hydroxyl group.", "Step 3: Reduction of hydroxyl group", "The hydroxyl group is reduced to an alcohol using sodium borohydride (NaBH4) in methanol.", "Step 4: Protection of alcohol group", "The alcohol group is protected by reacting with acetic acid to form an acetate ester.", "Step 5: Introduction of propan-2-yl group", "The acetate ester is reacted with sodium hydroxide (NaOH) in methanol to remove the acetate group and introduce a propan-2-yl group.", "Step 6: Acidic workup", "The reaction mixture is treated with hydrochloric acid (HCl) to obtain the final product, 6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol." ] } | |
CAS RN |
941305-80-2 |
Product Name |
6-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-2-ol |
Molecular Formula |
C13H18O |
Molecular Weight |
190.3 |
Purity |
95 |
Origin of Product |
United States |
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